Cas no 400836-57-9 (1-(2,5,8,11-Tetraoxatridecan-13-YL)piperazine)

• Product Name: 1-(2,5,8,11-Tetraoxatridecan-13-YL)piperazine
• CAS No: 400836-57-9
• MF: C₁₃H₂₈N₂O₄
• MW: 276.372424125671
• CID: 2825853
• PubChem ID: 59894179
• Update Time: 2025-04-21

1-(2,5,8,11-Tetraoxatridecan-13-YL)piperazine Chemical and Physical Properties

Names and Identifiers

• DTXSID40733284
• 1-(2,5,8,11-TETRAOXATRIDECAN-13-YL)PIPERAZINE
• SCHEMBL20745043
• 400836-57-9
• 1-(2,5,8,11-Tetraoxatridecan-13-YL)piperazine

• Inchi： 1S/C13H28N2O4/c1-16-8-9-18-12-13-19-11-10-17-7-6-15-4-2-14-3-5-15/h14H,2-13H2,1H3
• InChI Key： SCDCGFXURBDMGL-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOC)CCN1CCNCC1

Computed Properties

• Exact Mass: 276.20490738Da
• Monoisotopic Mass: 276.20490738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 52.2Ų